Cas no 41944-86-9 ((+)-Abscisic Aldehyde)

(+)-Abscisic Aldehyde structure
(+)-Abscisic Aldehyde structure
Product Name:(+)-Abscisic Aldehyde
CAS No:41944-86-9
MF:C15H20O3
MW:248.317504882813
CID:1060379
PubChem ID:5282224
Update Time:2025-07-26

(+)-Abscisic Aldehyde Chemical and Physical Properties

Names and Identifiers

    • (+)-Abscisic Aldehyde
    • Abscisic aldehyde, (+)-
    • (+)-Abscisyl aldehyde
    • CHEBI:31157
    • (2Z,4E)-5-((1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-2,4-pentadienal
    • Q13476484
    • 2-cis-(+)-abscisic aldehyde
    • BDU56T3CXY
    • SCHEMBL98690
    • DTXSID101045385
    • UNII-BDU56T3CXY
    • LMPR0103050004
    • 2,4-Pentadienal, 5-(1-hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl)-3-methyl-, (S-(Z,E))-
    • Abscisic aldehyde
    • 41944-86-9
    • (+)-cis-ABA aldehyde
    • (+)-cis-abscisic aldehyde
    • (2Z,4E)-5-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl]-3-methyl-2,4-pentadienal; (+)-Abscisyl aldehyde; Abscisic Aldehyde
    • (+)-cis-abscisic acid aldehyde
    • (2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienal
    • Inchi: 1S/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3
    • InChI Key: RIKWDZWVHUIUAM-UHFFFAOYSA-N
    • SMILES: CC(=CC=O)C=CC1(C(C)(C)CC(=O)C=C1C)O

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 408.2±45.0 °C at 760 mmHg
  • Flash Point: 214.8±25.2 °C
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

(+)-Abscisic Aldehyde Security Information

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